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Compound of Interest

Compound Name: IR-820

Cat. No.: B1672171

IR-820 is a near-infrared (NIR) cyanine dye with significant applications in biomedical research,
particularly in imaging and therapy.[1][2] Structurally similar to Indocyanine Green (ICG), IR-
820 offers a distinct chemical composition, featuring a chloro-cyclohexenyl ring in the center of
its polymethine chain, which shifts its optical properties.[3] This guide provides a
comprehensive overview of IR-820's properties, experimental applications, and underlying
mechanisms for professionals in drug development and scientific research.

Core Properties of IR-820

IR-820 is recognized for its strong absorption and fluorescence in the near-infrared spectrum, a
region where biological tissues exhibit minimal light absorption and scattering.[4] This
characteristic allows for deeper tissue penetration of light, making it an excellent candidate for
in vivo applications.[3][4] Its utility is further enhanced by its ability to convert light energy into
heat, a property leveraged in photothermal therapy.[5]

Table 1: Physicochemical and Optical Properties of IR-820
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Property Value Source(s)
Chemical Formula Ca6H50CIN2NaOeS:2 [61[71[8]
Molecular Weight 849.47 g/mol [61[71[8]
CAS Number 172616-80-7 (2116171
Appearance Brown to dark brown solid [6]
Melting Point >300 °C [8]
Solubility DMSO: 5 mg/mL (5.89 mM) [2][6]
o ~710-793 nm (Solvent
Max Excitation (Aex) [4][6][°][10]
dependent)
Max Emission (Aem) ~820-829 nm (in water) [41[6][9][10]
] ] ~793 nm (red-shifted by ~143
Absorption Peak (in serum) [11]
nm vs. water)
o ] ~858 nm (red-shifted by ~29
Emission Peak (in serum) [11]
nm vs. water)
] 0.313% (in water), 2.521% (in
Quantum Yield (QY) [11]

10% FBS)

Note: Optical properties such as excitation and emission maxima can vary depending on the

solvent and local environment (e.g., binding to proteins). For instance, binding to serum

albumin in vivo significantly enhances its fluorescence emission.[7][11]

Key Applications and Methodologies

IR-820 is a versatile agent employed in fluorescence imaging, photothermal therapy, and

photoacoustic imaging. Its effectiveness is often enhanced by encapsulation in nanocarriers,

such as poly(lactic-co-glycolic acid) (PLGA) nanoparticles, which can improve stability and

biocompatibility.[4][9][12]

Near-Infrared (NIR) Fluorescence Imaging
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IR-820's fluorescence in both the NIR-I (700-900 nm) and NIR-II (900-1700 nm) windows
enables high-resolution, deep-tissue imaging.[10][11] The dye's emission spectrum extends
beyond 1200 nm, making it suitable for NIR-II imaging, which offers reduced autofluorescence
and light scattering.[3][11] It has been successfully used for cerebrovascular imaging and
visualizing tumors.[11]

e Animal Model: Prepare a mouse with a cranial window for brain imaging.[11]

o Reagent Preparation: Prepare a solution of IR-820 at a concentration of 0.5 mg/mL in a
suitable buffer like PBS.[11]

o Administration: Anesthetize the mouse and intravenously inject 200 uL of the IR-820 solution.
[11]

e Imaging Setup: Use a wide-field NIR-II fluorescence microscope equipped with a 793 nm
excitation laser (e.g., at 20 mW/cm?2) and an appropriate objective (e.g., 25x).[11]

e Image Acquisition: Immediately begin recording images at various time points post-injection
to observe the dye's distribution and clearance through the cerebral vasculature. An
exposure time of 50 ms is a typical starting point.[11]
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Workflow for In Vivo NIR-II Cerebrovascular Imaging.

Photothermal Therapy (PTT)

The core principle of PTT is the conversion of light into heat to induce localized hyperthermia,
leading to the ablation of cancer cells. IR-820 is an efficient photothermal agent that, upon
irradiation with an NIR laser (typically around 800 nm), generates significant heat.[9][12] This
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process primarily induces apoptotic cell death, which is therapeutically preferable to necrosis
as it avoids triggering a significant inflammatory response.[9][12]

e Cell Culture: Seed cancer cells (e.g., MDA-MB-231 or MCF-7) in a 24-well or 96-well plate at
a density of 1-3 x 10* cells per well and incubate overnight.[9][12]

o Treatment: Treat cells with a specified concentration of IR-820 or IR-820-loaded
nanoparticles (e.g., 10-60 uM) for 4 hours.[9][12] Include control groups: no treatment, laser
only, and dye only.

« Irradiation: Rinse the cells with PBS and replenish with fresh media. Irradiate the designated
wells with an 808 nm continuous-wave laser at a power density of 2 W/cmz for 5 minutes.[12]

 Viability Assessment: After 24 hours of incubation post-irradiation, assess cell viability using
a standard method like the MTT assay.[9][12][13]

o Mechanism Analysis (Optional): To confirm apoptosis, stain cells with Annexin V and
Propidium lodide (PI) and analyze via flow cytometry.[12]
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Photothermal Therapy (PTT) Mechanism
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Signaling pathway for IR-820 mediated photothermal cell death.
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Photoacoustic Imaging (PAI)

In addition to fluorescence and photothermal capabilities, IR-820 can serve as a contrast agent
for photoacoustic imaging. PAI is a hybrid imaging modality that combines the high contrast of
optical imaging with the deep penetration of ultrasound. When IR-820 absorbs pulsed laser
light, it undergoes thermoelastic expansion, generating ultrasonic waves that can be detected
to form an image. This has been demonstrated for visualizing tumor accumulation.[14][15]

Logical Framework of IR-820 Functionality

The utility of IR-820 in diverse research applications stems directly from its fundamental optical
and chemical properties. The relationship between these properties and their resulting
applications is crucial for designing effective experiments.
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Logical relationship between IR-820 properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672171#what-is-ir-820-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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